Cas no 2171867-81-3 (5-tert-butyl-9-methyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-tert-butyl-9-methyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171867-81-3
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6258470
• PubChem ID: 165841535
• Update Time: 2025-06-08

5-tert-butyl-9-methyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-9-methyl-1-oxa-4-azaspiro5.5undecane
• 5-tert-butyl-9-methyl-1-oxa-4-azaspiro[5.5]undecane
• 2171867-81-3
• EN300-1644516

• Inchi： 1S/C14H27NO/c1-11-5-7-14(8-6-11)12(13(2,3)4)15-9-10-16-14/h11-12,15H,5-10H2,1-4H3
• InChI Key： RPTBMNXROKUACS-UHFFFAOYSA-N
• SMILES： O1CCNC(C(C)(C)C)C21CCC(C)CC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-tert-butyl-9-methyl-1-oxa-4-azaspiro5.5undecane

Introduction to 5-tert-butyl-9-methyl-1-oxa-4-azaspiro[5.5]undecane (CAS No. 2171867-81-3)

5-tert-butyl-9-methyl-1-oxa-4-azaspiro[5.5]undecane, identified by its CAS number 2171867-81-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This spirocyclic structure, characterized by the fusion of an oxygen-containing heterocycle with an azacyclic system, presents a unique framework that is of considerable interest for its potential biological activities and mechanistic insights.

The molecular architecture of 5-tert-butyl-9-methyl-1-oxa-4-azaspiro[5.5]undecane consists of a spiro center linking a five-membered oxacyclic ring to a seven-membered azacyclic ring. The presence of both oxygen and nitrogen atoms in the molecule suggests the possibility of diverse interactions with biological targets, including enzymes and receptors. The tert-butyl and methyl substituents further modulate the electronic and steric properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Spirocycles are known for their conformational rigidity, which can enhance binding specificity and reduce metabolic liability. The 1-oxa-4-azaspiro[5.5]undecane scaffold, in particular, has been explored for its role in developing novel pharmacophores targeting various diseases.

One of the most compelling aspects of 5-tert-butyl-9-methyl-1-oxa-4-azaspiro[5.5]undecane is its potential as a lead compound for drug discovery. The combination of an oxygen atom in the oxacyclic ring and a nitrogen atom in the azacyclic ring creates multiple sites for hydrogen bonding and other non-covalent interactions with biological targets. This dual functionality has been exploited in the design of molecules with enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of spirocyclic compounds in modulating enzyme activity and receptor binding. For instance, derivatives of 1-oxa-spiro[4.5]decanes have been shown to inhibit certain kinases by stabilizing key transition states through their rigid structure. Similarly, 4-spiroazaspirodecanes have been investigated for their potential as antiviral agents due to their ability to disrupt viral replication cycles.

The tert-butyl group in 5-tert-butyl-9-methyl-1-oxa-4-azaspiro[5.5]undecane plays a crucial role in determining the molecule's physicochemical properties, such as solubility and lipophilicity. This substituent can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's biological activity. The methyl group provides additional steric bulk, which can influence how the molecule interacts with biological targets.

From a synthetic perspective, 5-tert-butyl-9-methyl-1-oza-spiro[5.5]undecane represents an intriguing challenge due to its complex spirocyclic core. However, advances in organic synthesis have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly valuable in building these intricate scaffolds.

The pharmacological potential of 5-(tert-butyl)-9-methyl)-1-oza-spiro[55]-undecane has been explored through both computational modeling and experimental studies. Computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have provided insights into how this molecule might interact with biological targets at the atomic level. These studies have helped identify key binding pockets and interaction motifs that could be exploited for drug design.

In vitro assays have further validated the biological relevance of this compound. Initial screening experiments have shown that derivatives of spirooxazaalkanes, including our target molecule, exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. This suggests that further optimization could lead to development candidates for treating conditions such as arthritis or other inflammatory disorders.

The versatility of spirocyclic compounds like (CAS No: 2171867 81 3) also extends to their potential use as probes for understanding fundamental biological processes. By studying how these molecules interact with specific targets, researchers can gain insights into mechanisms that may be relevant to human health and disease.

The development of novel pharmaceuticals often involves iterative cycles of synthesis, testing, and optimization. The case of (CAS NO: 2171867 81 3) exemplifies this process well—each new derivative or analog represents an opportunity to refine potency while maintaining or improving selectivity over off-target interactions